Cas no 55006-98-9 (1,1'-Biphenyl,2,2'-bis(1-phenylethenyl)-)

1,1'-Biphenyl,2,2'-bis(1-phenylethenyl)- structure
55006-98-9 structure
Product Name:1,1'-Biphenyl,2,2'-bis(1-phenylethenyl)-
CAS No:55006-98-9
MF:C28H22
MW:358.474287509918
CID:379846
PubChem ID:318552
Update Time:2025-04-19

1,1'-Biphenyl,2,2'-bis(1-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,2,2'-bis(1-phenylethenyl)-
    • 1-(1-phenylethenyl)-2-[2-(1-phenylethenyl)phenyl]benzene
    • 2,2'-Bis(1-phenylvinyl)biphenyl
    • 2,2'-Bis-(1-phenyl-vinyl)-biphenyl
    • AC1L7YD4
    • NSC255260
    • DTXSID60312494
    • 55006-98-9
    • NSC-255260
    • Inchi: 1S/C28H22/c1-21(23-13-5-3-6-14-23)25-17-9-11-19-27(25)28-20-12-10-18-26(28)22(2)24-15-7-4-8-16-24/h3-20H,1-2H2
    • InChI Key: XZAGUCNCEOAMAE-UHFFFAOYSA-N
    • SMILES: C1(=CC=CC=C1C(=C)C1C=CC=CC=1)C1=CC=CC=C1C(=C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 358.17226
  • Monoisotopic Mass: 358.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.9
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 1.055
  • Boiling Point: 527.7°C at 760 mmHg
  • Flash Point: 272°C
  • Refractive Index: 1.616
  • PSA: 0
  • LogP: 7.47660
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